Cas no 1020034-14-3 (2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile)

• Product Name: 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile
• CAS No: 1020034-14-3
• MF: C₉H₈N₄
• MW: 172.18662071228
• MDL: MFCD09994919
• CID: 4676401
• Update Time: 2025-11-02

2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile
• 2-(aminomethyl)imidazo[1,2-a]pyridine-6-carbonitrile
• NE63686

• MDL： MFCD09994919
• Inchi： 1S/C9H8N4/c10-3-7-1-2-9-12-8(4-11)6-13(9)5-7/h1-2,5-6H,4,11H2
• InChI Key： UYNWJYQMHLBMSV-UHFFFAOYSA-N
• SMILES： N12C=C(C#N)C=CC1=NC(CN)=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 67.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile

2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile (CAS 1020034-14-3): A Versatile Heterocyclic Building Block for Drug Discovery

2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile (CAS 1020034-14-3) is a highly valuable imidazo[1,2-a]pyridine derivative that has gained significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic compound serves as a crucial building block for the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs.

The imidazo[1,2-a]pyridine scaffold is recognized for its excellent bioavailability and drug-like properties, making it a privileged structure in drug design. The presence of both aminomethyl and carbonitrile functional groups at positions 2 and 6 respectively provides multiple sites for structural modification and diverse derivatization, enabling medicinal chemists to fine-tune the pharmacological properties of lead compounds.

Recent studies have highlighted the potential of 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile derivatives in addressing current healthcare challenges, particularly in the development of next-generation neurological therapeutics. With the growing global burden of neurodegenerative diseases and mental health disorders, researchers are increasingly focusing on this scaffold due to its ability to cross the blood-brain barrier and modulate various CNS targets.

The compound's molecular structure features a fused bicyclic system that combines the characteristics of both imidazole and pyridine rings, creating a unique electronic configuration that facilitates interactions with biological targets. The carbonitrile group at position 6 serves as an excellent hydrogen bond acceptor, while the aminomethyl moiety at position 2 can participate in various molecular interactions, including hydrogen bonding and electrostatic interactions.

In synthetic chemistry, 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile has become a valuable intermediate for constructing more complex pharmacophores. Its synthetic versatility allows for the preparation of numerous analogs through nucleophilic substitution, reductive amination, and cyclization reactions. This flexibility makes it particularly attractive for combinatorial chemistry approaches and high-throughput screening programs in drug discovery.

The pharmaceutical industry has shown growing interest in this compound due to its potential applications in developing treatments for Alzheimer's disease, Parkinson's disease, and anxiety disorders. Recent patent literature reveals that several major pharmaceutical companies are investigating imidazo[1,2-a]pyridine-based compounds as potential GABA receptor modulators and 5-HT receptor ligands, addressing some of the most pressing needs in neurological therapeutics.

From a market perspective, the demand for 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile has been steadily increasing, driven by the expansion of contract research organizations and drug discovery outsourcing. The compound's relatively straightforward synthesis and commercial availability make it accessible to both academic researchers and industrial scientists working on innovative drug development projects.

Quality control of 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity and proper structural characterization. These quality assurance measures are critical for researchers who require reliable and consistent materials for their structure-activity relationship studies.

As the pharmaceutical industry continues to embrace fragment-based drug design and molecular hybridization strategies, 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile stands out as a promising molecular fragment that can be combined with other pharmacophores to create novel drug candidates with improved target selectivity and pharmacokinetic profiles.

Looking ahead, the applications of 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile are expected to expand beyond CNS disorders, with emerging research exploring its potential in anti-cancer drug development and anti-microbial agents. The compound's unique structural features and demonstrated biological activity make it a compelling subject for future medicinal chemistry investigations and pharmaceutical innovations.